Cas no 1315335-14-8 (2-(dimethylamino)phenylboronic acid hydrochloride)

• Product Name: 2-(dimethylamino)phenylboronic acid hydrochloride
• CAS No: 1315335-14-8
• MF: C₈H₁₃BClNO₂
• MW: 201.458321332932
• MDL: MFCD07366476
• CID: 1228187
• PubChem ID: 44119710
• Update Time: 2025-05-22

2-(dimethylamino)phenylboronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(dimethylamino)phenyl]boronic Acid Hydrochloride (1:1)
• 2-(dimethylamino)phenylboronic acid hydrochloride
• 1315335-14-8
• 2-(Dimethylamino)benzeneboronic acid, HCl
• (2-(Dimethylamino)phenyl)boronicacidhydrochloride
• [2-(dimethylamino)phenyl]boronic acid hydrochloride
• C8H13BClNO2
• Z2294312325
• G31917
• (2-(Dimethylamino)phenyl)boronic acid hydrochloride
• EN300-127925
• BS-37353
• MFCD07366476
• AKOS027384757
• CS-0176065
• 2-(Dimethylamino)benzeneboronic acid hydrochloride
• 2-Borono-N,N-dimethylaniline hydrochloride
• [2-(dimethylamino)phenyl]boronic acid;hydrochloride
• AB30922

• MDL： MFCD07366476
• Inchi： 1S/C8H12BNO2.ClH/c1-10(2)8-6-4-3-5-7(8)9(11)12;/h3-6,11-12H,1-2H3;1H
• InChI Key： QSGXTHOTZGCZSJ-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC=CC=1N(C)C)O

Computed Properties

• Exact Mass: 201.0727865g/mol
• Monoisotopic Mass: 201.0727865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(dimethylamino)phenylboronic acid hydrochloride

Comprehensive Overview of 2-(Dimethylamino)phenylboronic Acid Hydrochloride (CAS No. 1315335-14-8)

2-(Dimethylamino)phenylboronic acid hydrochloride (CAS No. 1315335-14-8) is a boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its boronic acid functional group and dimethylamino substituent, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable in the development of drug intermediates, bioconjugates, and advanced materials.

The growing interest in boronic acid compounds stems from their versatility in medicinal chemistry and catalysis. Researchers frequently search for "boronic acid applications in drug discovery" or "how to optimize Suzuki coupling reactions," reflecting the compound's relevance. 2-(Dimethylamino)phenylboronic acid hydrochloride is particularly noted for its stability and reactivity under mild conditions, addressing challenges in green chemistry and sustainable synthesis.

In pharmaceutical contexts, this compound is explored for its potential in protease inhibition and targeted drug delivery. Its boronate ester formation with diols is leveraged in glucose sensing and biomarker detection, aligning with trends in personalized medicine. Recent studies highlight its role in designing covalent inhibitors, a hot topic in oncology research and kinase modulation.

From a commercial perspective, CAS No. 1315335-14-8 is supplied by leading chemical manufacturers with stringent quality control protocols. Buyers often inquire about "purity specifications for boronic acids" or "scalable synthesis routes," emphasizing the need for reliable sourcing. Analytical techniques like HPLC, NMR, and mass spectrometry ensure compliance with GMP standards for research-grade materials.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling of 2-(dimethylamino)phenylboronic acid hydrochloride requires adherence to laboratory best practices. FAQs such as "storage conditions for boronic acids" or "compatibility with aqueous solutions" underscore user concerns. The compound's hydrochloride salt form enhances solubility, facilitating its use in aqueous-phase reactions.

Innovations in flow chemistry and continuous manufacturing have further amplified demand for this reagent. Its integration into automated synthesis platforms supports high-throughput screening, a priority for agrochemical and material science industries. Searches for "boronic acids in MOF synthesis" or "photocatalytic applications" reveal emerging use cases.

In summary, 2-(dimethylamino)phenylboronic acid hydrochloride (CAS No. 1315335-14-8) bridges fundamental research and industrial applications. Its adaptability to cross-disciplinary workflows ensures sustained relevance in cutting-edge science, from bioconjugation techniques to smart material design. As synthetic methodologies evolve, this compound remains a keystone in the toolkit of chemists worldwide.